Cas no 102878-58-0 (3,6-dimethyl-Isoquinoline)

• Product Name: 3,6-dimethyl-Isoquinoline
• CAS No: 102878-58-0
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 893361
• Update Time: 2025-04-19

3,6-dimethyl-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyl-Isoquinoline
• Isoquinoline, 3,6-dimethyl- (6CI,9CI)

• Inchi： 1S/C11H11N/c1-8-3-4-10-7-12-9(2)6-11(10)5-8/h3-7H,1-2H3
• InChI Key： OUSUBDOSELFGLT-UHFFFAOYSA-N
• SMILES： C1C2C(=CC(C)=CC=2)C=C(C)N=1

Computed Properties

• Exact Mass: 157.089149g/mol
• Monoisotopic Mass: 157.089149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 157.21g/mol
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives